Cas no 337970-46-4 (Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI))

• Product Name: Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI)
• CAS No: 337970-46-4
• MDL: MFCD02683106
• CID: 5155880
• Update Time: 2025-05-23

Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI)

• MDL： MFCD02683106
• Inchi： 1S/2C3H5O3.Ni.H2O/c2*1-2(4)3(5)6;;/h2*2H,1H3,(H,5,6);;1H2/q2*-1;+4;/p-2
• InChI Key： ZKWUFEAMAUDHRR-UHFFFAOYSA-L
• SMILES： CC1C([O-][Ni+2]2([O-]C(=O)C(C)O2)O1)=O.O

Additional information on Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI)

Comprehensive Analysis of Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) (CAS No. 337970-46-4)

Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI), with the CAS number 337970-46-4, is a specialized coordination compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of metal carboxylates, where nickel is coordinated with lactate-derived ligands. The unique structural and chemical properties of this compound make it a subject of interest in fields such as catalysis, material science, and environmental chemistry.

One of the most frequently searched questions about this compound is: "What are the applications of Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI)?" Researchers have explored its potential as a catalyst in organic synthesis, particularly in reactions involving hydrogenation and oxidation. Its ability to act as a Lewis acid catalyst has been leveraged in the production of fine chemicals and pharmaceuticals. Additionally, its stability under various conditions makes it a candidate for use in advanced material synthesis.

Another hot topic is the environmental impact of nickel-based compounds. While Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) is not classified as hazardous, its biodegradability and eco-toxicity are areas of active research. Scientists are investigating its breakdown pathways and potential for bioremediation, aligning with the global push for greener chemistry solutions.

The compound's structural characteristics are also a focal point for researchers. The coordination geometry around the nickel center, influenced by the lactate ligands, contributes to its reactivity and stability. Advanced spectroscopic techniques, such as X-ray crystallography and NMR, have been employed to elucidate its molecular structure, providing insights into its behavior in different chemical environments.

In the context of material science, Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) has been studied for its potential in creating hybrid materials. Its ability to form stable complexes with organic and inorganic matrices opens doors for applications in coatings, sensors, and even energy storage devices. This versatility is particularly relevant in the era of smart materials and nanotechnology.

From a synthetic chemistry perspective, the compound's preparation and purification methods are critical. Researchers often search for "efficient synthesis routes for Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI)". The most common approach involves the reaction of nickel salts with lactic acid under controlled conditions, followed by crystallization. Optimizing these processes to enhance yield and purity remains a key challenge.

The thermal stability of Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) is another area of interest. Thermogravimetric analysis (TGA) studies reveal its decomposition profile, which is crucial for applications requiring high-temperature resistance. This property is particularly valuable in industries such as aerospace and automotive, where materials must withstand extreme conditions.

In conclusion, Nickel, bis[2-(hydroxy-κO)propanoato-κO]-, tetrahydrogen (9CI) (CAS No. 337970-46-4) is a multifaceted compound with wide-ranging applications and research potential. Its unique properties and versatility make it a valuable subject for ongoing scientific exploration, particularly in the realms of catalysis, material science, and environmental chemistry. As research continues to uncover new uses and optimize existing ones, this compound is poised to play an increasingly important role in advanced technological and industrial applications.